![molecular formula C17H26N2O4S B4446961 N-(2-ethoxyphenyl)-N-[2-(3-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide](/img/structure/B4446961.png)
N-(2-ethoxyphenyl)-N-[2-(3-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide
Overview
Description
N-(2-ethoxyphenyl)-N-[2-(3-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide, commonly known as EPM, is a chemical compound that has been extensively studied for its potential use in the treatment of various neurological disorders. EPM is a member of the piperidine class of compounds and has been found to have a unique mechanism of action that makes it a promising candidate for further research.
Mechanism of Action
EPM has been found to bind to the sigma-1 receptor, a protein that is involved in various cellular processes, including calcium signaling, lipid metabolism, and neurotransmitter release. By binding to the sigma-1 receptor, EPM has been shown to modulate the activity of various ion channels and receptors, leading to changes in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
EPM has been found to have a number of biochemical and physiological effects, including modulation of calcium signaling, lipid metabolism, and neurotransmitter release. EPM has also been shown to have neuroprotective effects, protecting neurons from various forms of damage, including oxidative stress and excitotoxicity.
Advantages and Limitations for Lab Experiments
One of the major advantages of EPM is its unique mechanism of action, which makes it a promising candidate for further research. However, EPM has also been found to have some limitations, including its poor solubility in water and its potential toxicity at high doses.
Future Directions
There are a number of future directions for research on EPM, including further studies on its mechanism of action, its potential use in the treatment of various neurological disorders, and its potential use as a tool for studying the sigma-1 receptor. Additionally, further research is needed to determine the optimal dosage and administration of EPM for various applications.
Scientific Research Applications
EPM has been extensively studied for its potential use in the treatment of various neurological disorders, including epilepsy, Parkinson's disease, and Alzheimer's disease. EPM has been found to have a unique mechanism of action that makes it a promising candidate for further research.
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-N-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S/c1-4-23-16-10-6-5-9-15(16)19(24(3,21)22)13-17(20)18-11-7-8-14(2)12-18/h5-6,9-10,14H,4,7-8,11-13H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEWLQUFUPNLMEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N(CC(=O)N2CCCC(C2)C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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